Cas no 106666-00-6 (4-Acetoxynisoldipine)

4-Acetoxynisoldipine Properties

Names and Identifiers

• 3,5-Pyridinedicarboxylicacid, 1,4-dihydro-2,6-dimethyl-4-(2-nitrophenyl)-,3-[2-(acetyloxy)-2-methylpropyl] 5-methyl ester
• 4-Acetoxynisoldipine
• 5-O-(2-acetyloxy-2-methylpropyl) 3-O-methyl 2,6-dimethyl-4-(2-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate
• 1,4-Dihydro-2,6-dimethyl-4-(2-nitrophenyl)-3,5-pyridinedicarboxylic Acid 2-Acetoxy-2-methyl-propyl Methyl Ester
• 1,4-Dihydro-2,6-dimethyl-4-(2-nitrophenyl)-3,5-pyridinedicarboxylic Acid 2-Acetoxy-2-methyl-propyl Methyl Este
• AKOS030255353
• J-001624
• DTXSID40546811
• 106666-00-6
• FT-0661108
• 2-(Acetyloxy)-2-methylpropyl methyl 2,6-dimethyl-4-(2-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate
• +Expand

• InChIKey： IVTRFZZAHBRCGQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C22H26N2O8/c1-12-17(20(26)30-6)19(15-9-7-8-10-16(15)24(28)29)18(13(2)23-12)21(27)31-11-22(4,5)32-14(3)25/h7-10,19,23H,11H2,1-6H3
• SMILES： CC(OC(COC(C1=C(C)NC(C)=C(C(OC)=O)C1C1=CC=CC=C1[N+]([O-])=O)=O)(C)C)=O

Computed Properties

• Exact Mass: 446.16900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 9
• Monoisotopic Mass: 446.16891579g/mol
• Heavy Atom Count: 32
• Complexity: 853
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 137Ų

Experimental Properties

• LogP: 3.73950
• PSA: 136.75000
• Refractive Index: 1.542
• Boiling Point: 565.96 °C at 760 mmHg
• Melting Point: <38°C
• Flash Point: 296.082 °C
• Density: 1.246